Cas no 62100-49-6 (Propanamide, 2-methyl-2-(4-nitrophenoxy)-)
62100-49-6 structure
Product Name:Propanamide, 2-methyl-2-(4-nitrophenoxy)-
CAS No:62100-49-6
MF:C10H12N2O4
MW:224.213282585144
CID:458104
PubChem ID:12321522
Update Time:2025-04-19
Propanamide, 2-methyl-2-(4-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, 2-methyl-2-(4-nitrophenoxy)-
- 2-methyl-2-(4-nitrophenoxy)propanamide
- XZFLYVLUMJQIHT-UHFFFAOYSA-N
- 62100-49-6
- SCHEMBL3996186
- 2-(4-nitrophenoxy)-2-methylpropanamide
- DTXSID90488651
-
- Inchi: 1S/C10H12N2O4/c1-10(2,9(11)13)16-8-5-3-7(4-6-8)12(14)15/h3-6H,1-2H3,(H2,11,13)
- InChI Key: XZFLYVLUMJQIHT-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)[N+](=O)[O-])C(C(N)=O)(C)C
Computed Properties
- Exact Mass: 224.07976
- Monoisotopic Mass: 224.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 98.1Ų
Experimental Properties
- PSA: 95.46
Propanamide, 2-methyl-2-(4-nitrophenoxy)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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